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Compound of Interest

Compound Name: Diglycolic acid-d4

Cat. No.: B15088418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the procurement and

utilization of high-purity Diglycolic acid-d4. It is intended for researchers, scientists, and

professionals in drug development and toxicology who require a reliable internal standard for

the quantitative analysis of Diglycolic acid (DGA).

Introduction to Diglycolic Acid and its Deuterated
Analog
Diglycolic acid (DGA) is a dicarboxylic acid that is the primary toxic metabolite of diethylene

glycol (DEG), a compound implicated in several mass poisonings worldwide.[1][2] The toxicity

of DEG is primarily attributed to the nephrotoxic effects of DGA.[1][2][3] Therefore, accurate

quantification of DGA in biological matrices is crucial for toxicological studies, clinical

diagnostics, and risk assessment.

Diglycolic acid-d4 is the deuterated form of DGA, where four hydrogen atoms have been

replaced with deuterium. This stable isotope-labeled compound is an ideal internal standard for

quantitative analysis by mass spectrometry (MS)-based methods, such as gas

chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass

spectrometry (LC-MS/MS). Its chemical and physical properties are nearly identical to the

unlabeled DGA, but it has a distinct mass, allowing for precise and accurate quantification by

correcting for variations in sample preparation and instrument response.
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Purchasing High-Purity Diglycolic Acid-d4
Several chemical suppliers offer high-purity Diglycolic acid-d4. When purchasing, it is

essential to consider the chemical purity and isotopic enrichment to ensure the accuracy of

quantitative assays.

Supplier Product Name CAS Number
Typical
Chemical
Purity

Typical
Isotopic
Enrichment
(atom % D)

Sigma-Aldrich
Diglycolic-

2,2,2′,2′-d4 acid
1032504-39-4 ≥98% (CP) 98 atom % D

BOC Sciences
Diglycolic acid-

[d4]
1032504-39-4 Inquire for details Inquire for details

MedchemExpres

s

Diglycolic acid-

d4
1032504-39-4 Inquire for details Inquire for details

CDN Isotopes
Diglycolic-

2,2,2',2'-d4 Acid
1032504-39-4 Inquire for details 98 atom % D

LGC Standards
Diglycolic-

2,2,2',2'-d4 Acid
1032504-39-4 Inquire for details Inquire for details

Application: Internal Standard for DGA
Quantification by LC-MS/MS
The primary application of high-purity Diglycolic acid-d4 is as an internal standard (IS) in the

quantitative analysis of DGA in biological samples. The following protocol provides a general

framework for the analysis of DGA in urine.

Experimental Protocol: Quantification of DGA in Urine
This protocol outlines the steps for sample preparation and analysis using LC-MS/MS.

3.1.1. Materials and Reagents
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Diglycolic acid (analytical standard)

Diglycolic acid-d4 (internal standard)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Urine samples

Microcentrifuge tubes

Vortex mixer

Centrifuge

LC-MS/MS system with an electrospray ionization (ESI) source

3.1.2. Preparation of Standard and Internal Standard Stock Solutions

Diglycolic Acid Stock Solution (1 mg/mL): Accurately weigh 10 mg of Diglycolic acid and

dissolve it in 10 mL of ultrapure water.

Diglycolic Acid-d4 Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of

Diglycolic acid-d4 and dissolve it in 1 mL of methanol.

Store stock solutions at -20°C.

3.1.3. Preparation of Calibration Standards and Quality Control Samples

Prepare a series of working standard solutions by serially diluting the Diglycolic acid stock

solution with ultrapure water to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.

Prepare a working internal standard solution by diluting the Diglycolic acid-d4 stock

solution with 50% methanol/water to a final concentration of 100 ng/mL.
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Prepare calibration standards by spiking blank urine with the appropriate amount of each

working standard solution.

Prepare quality control (QC) samples at low, medium, and high concentrations in the same

manner.

3.1.4. Sample Preparation (Protein Precipitation)

Thaw urine samples, calibration standards, and QC samples on ice.

To 100 µL of each sample in a microcentrifuge tube, add 20 µL of the working internal

standard solution (100 ng/mL Diglycolic acid-d4).

Add 300 µL of ice-cold acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 13,000 rpm for 10 minutes at 4°C.

Carefully transfer the supernatant to a new tube.

Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 95:5

water:acetonitrile with 0.1% formic acid).

Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

3.1.5. LC-MS/MS Analysis

The following are suggested starting parameters. Optimization will be required for specific

instrumentation.
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Parameter Recommended Condition

LC Column
C18 reverse-phase column (e.g., 2.1 x 100 mm,

1.8 µm)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in acetonitrile

Gradient
5% B to 95% B over 5 minutes, hold for 2

minutes, then re-equilibrate

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Column Temperature 40°C

Ionization Mode Negative Electrospray Ionization (ESI-)

MRM Transitions

Diglycolic acid: Precursor > Product (e.g., m/z

133 > 89) Diglycolic acid-d4: Precursor >

Product (e.g., m/z 137 > 92)

Collision Energy Optimize for specific instrument

Dwell Time 100 ms

3.1.6. Data Analysis

Integrate the peak areas for both Diglycolic acid and Diglycolic acid-d4 for each sample,

standard, and QC.

Calculate the ratio of the peak area of Diglycolic acid to the peak area of Diglycolic acid-d4.

Construct a calibration curve by plotting the peak area ratio versus the concentration of the

calibration standards.

Determine the concentration of Diglycolic acid in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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Visualizations
Diethylene Glycol (DEG) Metabolic Pathway
The following diagram illustrates the metabolic conversion of Diethylene Glycol to its toxic

metabolite, Diglycolic Acid.

Enzymatic Conversion

Diethylene Glycol (DEG)

2-Hydroxyethoxyacetic acid (HEAA)

Metabolism in the liver

Alcohol
Dehydrogenase

Diglycolic Acid (DGA)
(Nephrotoxic Metabolite)

Aldehyde
Dehydrogenase

Click to download full resolution via product page

Caption: Metabolic pathway of Diethylene Glycol to Diglycolic Acid.

Experimental Workflow for DGA Quantification
This diagram outlines the major steps in the quantification of Diglycolic Acid using a deuterated

internal standard.
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Sample & Standard Preparation

LC-MS/MS Analysis

Data Processing & Quantification

Urine Sample Collection

Spike with Diglycolic acid-d4 (IS)

Protein Precipitation
(ice-cold acetonitrile)

Centrifugation

Evaporation to Dryness

Reconstitution in Mobile Phase

Injection into LC-MS/MS

Chromatographic Separation
(C18 Reverse Phase)

Mass Spectrometric Detection
(ESI-, MRM)

Peak Integration
(DGA and DGA-d4)

Calculate Peak Area Ratio
(DGA / DGA-d4)

Construct Calibration Curve

Quantify DGA Concentration
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Caption: Workflow for quantifying Diglycolic Acid (DGA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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